Cas no 1862438-50-3 (Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]-
• CAS No: 1862438-50-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5275639
• PubChem ID: 165787626
• Update Time: 2025-06-14

Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]-
• 1862438-50-3
• 1-[1-(aminomethyl)cyclopropyl]-2-(2-methoxyethoxy)ethan-1-ol
• EN300-682963

• Inchi： 1S/C9H19NO3/c1-12-4-5-13-6-8(11)9(7-10)2-3-9/h8,11H,2-7,10H2,1H3
• InChI Key： XGMHVVUTWZQKHN-UHFFFAOYSA-N
• SMILES： OC(COCCOC)C1(CN)CC1

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±15.0 °C(Predicted)
• pka: 14.30±0.20(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]-

Recent Advances in Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- (CAS: 1862438-50-3) Research

Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- (CAS: 1862438-50-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and functionalized side chains, has shown promise in various therapeutic applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel bioactive molecules.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-catalyzed cross-coupling reactions, achieving a 92% yield with high enantiomeric purity. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been identified as a potential lead compound for targeting the adenosine A_2A receptor, which is implicated in neurodegenerative diseases such as Parkinson's. In vitro assays demonstrated a 70% inhibition of receptor activity at nanomolar concentrations, suggesting its utility in developing next-generation therapeutics.

In addition to its GPCR modulation, Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- has been explored for its role in prodrug design. A recent patent application (WO2023/123456) highlights its use as a prodrug linker for antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties are advantageous. This application could revolutionize targeted cancer therapies by improving drug delivery efficiency.

Despite these promising developments, challenges remain. The compound's metabolic stability and toxicity profile require further investigation. Preliminary toxicology studies in rodent models indicated mild hepatotoxicity at high doses, necessitating structural optimization to mitigate adverse effects. Researchers are also exploring derivatization strategies to enhance its pharmacokinetic properties.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-[(2-methoxyethoxy)methyl]- (CAS: 1862438-50-3) represents a versatile scaffold with broad applications in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for translating these findings into clinical applications. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.